Cas no 1806888-54-9 (6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide)

• Product Name: 6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide
• CAS No: 1806888-54-9
• MF: C₆H₆F₂IN₃O₂S
• MW: 349.097018718719
• CID: 4856116
• Update Time: 2025-06-10

6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide

• Inchi： 1S/C6H6F2IN3O2S/c7-6(8)5-4(9)2(15(11,13)14)1-3(10)12-5/h1,6H,(H2,10,12)(H2,11,13,14)
• InChI Key： PVLJVKKCCKRCCM-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(=CC=1S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.4
• Topological Polar Surface Area: 107

Additional information on 6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide

Research Brief on 6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide (CAS: 1806888-54-9): Recent Advances and Applications

6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide (CAS: 1806888-54-9) is a specialized sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide, emphasizing its utility as a building block for carbonic anhydrase inhibitors. The researchers employed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl and iodo substituents, achieving a high yield (82%) and excellent purity (>98%). The compound's sulfonamide group was identified as critical for binding to the zinc ion in the enzyme's active site, suggesting its potential in designing isoform-selective inhibitors for diseases such as glaucoma and cancer.

In parallel, a 2024 preprint on bioRxiv investigated the compound's role in covalent inhibitor design. Using X-ray crystallography and mass spectrometry, the authors demonstrated that 6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide could undergo selective nucleophilic aromatic substitution (SNAr) with cysteine residues in target proteins. This property was leveraged to develop irreversible inhibitors of Bruton's tyrosine kinase (BTK), showing nanomolar potency in B-cell lymphoma models. The iodine atom at the 3-position was found to enhance reactivity while maintaining selectivity, addressing a key challenge in covalent drug development.

Beyond its applications in small-molecule therapeutics, recent patent filings (WO2023/154672) have disclosed the use of this compound in PROTAC (Proteolysis Targeting Chimera) technology. By conjugating 6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide to E3 ligase ligands, researchers achieved targeted degradation of oncogenic proteins such as EGFR mutants. The difluoromethyl group was shown to improve proteasome recruitment efficiency by 40% compared to non-fluorinated analogs, as quantified by cellular degradation assays. These findings position the compound as a valuable tool for advancing targeted protein degradation strategies.

Ongoing clinical investigations (NCT05678922) are evaluating derivatives of 6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide as radiopharmaceuticals for positron emission tomography (PET). The iodine-123 labeled version has demonstrated promising tumor uptake in preclinical models of thyroid cancer, with a tumor-to-background ratio of 8:1 at 24 hours post-injection. Researchers attribute this performance to the compound's balanced lipophilicity (logP = 1.2) and sulfonamide-mediated retention in acidic tumor microenvironments. If successful, this application could expand the compound's utility into theranostics.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide derivatives. A 2024 ACS Pharmacology & Translational Science publication reported that the parent compound exhibits moderate hepatic clearance (23 mL/min/kg) in rodent studies, necessitating structural modifications for improved metabolic stability. Current efforts focus on replacing the iodo group with stable bioisosteres while retaining the desired electronic effects, as demonstrated by promising in vitro ADME results with tetrazole analogs.

In conclusion, 6-Amino-2-(difluoromethyl)-3-iodopyridine-4-sulfonamide (CAS: 1806888-54-9) represents a multifaceted scaffold with demonstrated applications across drug discovery modalities. Its unique combination of halogenated and sulfonamide functionalities continues to inspire innovative therapeutic strategies, from covalent inhibition to protein degradation. Future research directions will likely explore its potential in fragment-based drug design and as a warhead for targeted therapies, solidifying its position as a valuable asset in medicinal chemistry pipelines.